antigen 85B, Mycobacterium leprae

• CAS No.: 146045-22-9
• Molecular Formula: C6H13NS
• Synonyms: antigen 85B, Mycobacterium leprae

Description

Antigen 85B (Ag85B) is a 30–31 kDa secreted protein belonging to the antigen 85 complex, a family of fibronectin-binding proteins critical for mycobacterial pathogenesis. In M. leprae, Ag85B is encoded by a single-copy gene located on a 5.5-kb PstI genomic fragment . The antigen 85 complex, comprising Ag85A, Ag85B, and Ag85C, plays a dual role: (1) enzymatic mycolyltransferase activity, essential for cell wall biosynthesis, and (2) adhesion to host cells via fibronectin binding . Ag85B is immunodominant, eliciting robust humoral and cellular immune responses in leprosy patients and healthy contacts . Its predominant expression in M. leprae grown in vivo suggests a key role in host-pathogen interactions .

Comparison with Similar Compounds

Genetic Organization and Localization

The antigen 85 complex genes (85A, 85B, 85C) in M. Southern blotting confirms:

• 85A : 4.4-kb EcoRI fragment
• 85B : 5.5-kb PstI fragment
• 85C : 20-kb PstI fragment .

Unlike 85A and 85C, the 85B gene lacks proximity to other antigen 85 family members. However, the MPT51 gene (a homolog of M. tuberculosis’s antigen 85-like protein) is closely linked to 85A in both M. leprae and M. tuberculosis .

Table 1: Genomic Organization of Antigen 85 Complex Genes

Species	Gene	Genomic Fragment	Chromosomal Linkage
M. leprae	85A	4.4-kb EcoRI	Adjacent to MPT51
M. leprae	85B	5.5-kb PstI	Isolated locus
M. leprae	85C	20-kb PstI	Isolated locus
M. tuberculosis	85A	5.7-kb EcoRI	Adjacent to MPT51

Structural Homology and Variations

Ag85B shares higher homology with orthologs in other mycobacterial species than with other antigen 85 components within the same species. For example:

• M. leprae Ag85B exhibits 85% amino acid identity with M. tuberculosis Ag85B but only ~57% identity with M. leprae Ag85A .
• The M. leprae MPT51 protein shares 80% homology with M. tuberculosis MPT51 but only 57% homology with M. leprae Ag85A/B/C .

Table 2: Amino Acid Homology of Antigen 85 Components

Protein	M. leprae Ag85B	M. tuberculosis Ag85B	M. leprae Ag85A	M. leprae MPT51
M. leprae Ag85B	100%	85%	57%	57%
M. tuberculosis Ag85B	85%	100%	79%	<50%

Functional Roles and Binding Activities

All antigen 85 complex proteins bind fibronectin (FN), but their binding affinities and functional roles differ:

• Ag85B binds FN with high affinity in M. bovis and M. tuberculosis, but its binding in M. leprae is debated due to conflicting studies .
• Ag85A and Ag85C are less immunogenic than Ag85B in leprosy, likely due to lower in vivo expression levels .

Table 3: Functional Comparison of Antigen 85 Complex Proteins

Protein	Key Function	Fibronectin Binding	Immune Dominance
Ag85B	Mycolyltransferase, adhesion	Strong (debated in M. leprae)	High
Ag85A	Mycolyltransferase	Moderate	Moderate
Ag85C	Mycolyltransferase	Weak	Low
MPT51	FN binding (auxiliary role)	Not confirmed	Low

Immunological Profiles and Diagnostic Utility

Ag85B is a primary target in leprosy serology and T-cell assays:

• Sensitivity: 93% in lepromatous leprosy sera, surpassing Ag85A/C and phenolic glycolipid-I (PGL-I) .
• Cross-reactivity : Antibodies to Ag85B show cross-reactivity with M. tuberculosis Ag85B, complicating specificity in regions where tuberculosis is endemic .

In contrast, Ag85A and Ag85C are less utilized diagnostically due to lower antibody recognition rates .

Cross-Protective Vaccine Potential

Ag85B’s homology across species enables cross-protection:

• rBCG30 , a vaccine overexpressing M. tuberculosis Ag85B, induced enhanced protection against M. leprae in murine models compared to BCG .
• Boosting rBCG30 with M. tuberculosis Ag85B amplified T-cell responses against M. leprae Ag85B (r30ML), demonstrating conserved epitopes .